Cas no 885277-16-7 (4-Chloro-6-fluoro-2-(4-methoxyphenyl)quinazoline)

• Product Name: 4-Chloro-6-fluoro-2-(4-methoxyphenyl)quinazoline
• CAS No: 885277-16-7
• MF: C₁₅H₁₀ClFN₂O
• MW: 288.704105854034
• MDL: MFCD04115233
• CID: 711421
• PubChem ID: 46738215
• Update Time: 2025-05-22

4-Chloro-6-fluoro-2-(4-methoxyphenyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-fluoro-2-(4-methoxyphenyl)quinazoline
• 4-CHLORO-6-FLUORO-2-(4-METHOXY-PHENYL)-QUINAZOLINE
• Quinazoline,4-chloro-6-fluoro-2-(4-methoxyphenyl)-
• AB19751
• CS-0340399
• AKOS012384282
• DTXSID00674260
• MFCD04115233
• 885277-16-7

• MDL： MFCD04115233
• Inchi： 1S/C15H10ClFN2O/c1-20-11-5-2-9(3-6-11)15-18-13-7-4-10(17)8-12(13)14(16)19-15/h2-8H,1H3
• InChI Key： LICKURMOFWYMQR-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=NC(C2C=CC(=CC=2)OC)=N1)F

Computed Properties

• Exact Mass: 288.04700
• Monoisotopic Mass: 288.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 342.3±42.0 °C at 760 mmHg
• Flash Point: 160.8±27.9 °C
• PSA: 35.01000
• LogP: 4.09790
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Chloro-6-fluoro-2-(4-methoxyphenyl)quinazoline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-6-fluoro-2-(4-methoxyphenyl)quinazoline

4-Chloro-6-fluoro-2-(4-methoxyphenyl)quinazoline: A Comprehensive Overview

The compound 4-Chloro-6-fluoro-2-(4-methoxyphenyl)quinazoline (CAS No. 885277-16-7) is a highly specialized organic molecule belonging to the quinazoline family. Quinazolines are a class of heterocyclic compounds with a bicyclic structure, consisting of a benzene ring fused to a pyrimidine ring. The presence of chlorine, fluorine, and methoxy groups in this compound introduces unique chemical and biological properties, making it a subject of interest in various fields, including pharmaceuticals, agrochemicals, and materials science.

Quinazoline derivatives have been extensively studied due to their potential as bioactive molecules. The 4-chloro-6-fluoro substitution pattern in this compound enhances its stability and selectivity, while the 4-methoxyphenyl group contributes to its solubility and bioavailability. Recent studies have highlighted the role of such substituted quinazolines in targeting specific enzymes and receptors, making them promising candidates for drug development.

The synthesis of 4-Chloro-6-fluoro-2-(4-methoxyphenyl)quinazoline involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, this compound has shown potential in the field of oncology. Studies suggest that it may inhibit key enzymes involved in cancer cell proliferation, such as tyrosine kinases. Additionally, its fluorine substitution enhances its ability to penetrate cellular membranes, making it a valuable tool in drug delivery systems.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular docking studies reveal that the chlorine and fluorine atoms play a critical role in stabilizing interactions with target proteins. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, which is essential for predicting its reactivity in various chemical environments.

From an environmental perspective, the stability and biodegradability of 4-Chloro-6-fluoro-2-(4-methoxyphenyl)quinazoline are areas of growing concern. Researchers are exploring methods to synthesize this compound using eco-friendly catalysts and solvents, aligning with the principles of green chemistry.

In conclusion, 4-Chloro-6-fluoro-2-(4-methoxyphenyl)quinazoline (CAS No. 885277-16-7) represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and functional groups make it a versatile molecule with applications across multiple disciplines. As research continues to uncover its potential, this compound is poised to play a pivotal role in future scientific breakthroughs.